Cas no 886364-54-1 (3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER)

• Product Name: 3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER
• CAS No: 886364-54-1
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 993254
• PubChem ID: 44890955
• Update Time: 2025-06-26

3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER
• DTXSID80661436
• 2-methyl-3-[3-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-1-piperidinyl]propanoic acid methyl ester
• Methyl3-(3-((tert-butoxycarbonyl)amino)piperidin-1-yl)-2-methylpropanoate
• 886364-54-1
• methyl 2-methyl-3-[3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-1-yl]propanoate
• A842750
• Methyl 3-(3-((tert-butoxycarbonyl)amino)piperidin-1-yl)-2-methylpropanoate
• METHYL 3-{3-[(TERT-BUTOXYCARBONYL)AMINO]PIPERIDIN-1-YL}-2-METHYLPROPANOATE
• AB32351

• MDL： MFCD07369875
• Inchi： 1S/C15H28N2O4/c1-11(13(18)20-5)9-17-8-6-7-12(10-17)16-14(19)21-15(2,3)4/h11-12H,6-10H2,1-5H3,(H,16,19)
• InChI Key： QDXPEJJDZLXRNQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCN(CC(C(=O)OC)C)C1)=O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER

Introduction to 3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER and Its Significance in Modern Chemical Biology

3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER, identified by its CAS number 886364-54-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex structure that includes a tert-butoxycarbonyl (Boc) protected amine group and a piperidine ring, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of these functional groups makes it a versatile intermediate, particularly in the synthesis of bioactive molecules.

The Boc group is a widely used protecting group in peptide synthesis, providing stability under basic conditions while allowing for selective deprotection later in the synthetic pathway. This characteristic is crucial in multi-step organic synthesis, where maintaining the integrity of functional groups is essential. The piperidine ring, on the other hand, is a common motif in many pharmacologically active compounds, contributing to their binding affinity and metabolic stability. The combination of these features makes 3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER a valuable building block for the construction of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound's structural features align well with the design principles of many modern drugs, making it a promising candidate for further exploration. For instance, piperidine derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. The methyl propionic acid moiety further enhances its potential as a pharmacophore by contributing to the molecule's solubility and bioavailability.

One of the most compelling aspects of 3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER is its utility in combinatorial chemistry and library synthesis. By serving as a core scaffold, this compound can be modified through various chemical reactions to generate libraries of derivatives with diverse properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery. The Boc group's stability allows for iterative modifications without unwanted side reactions, streamlining the synthetic process.

Recent advancements in synthetic methodologies have further enhanced the appeal of this compound. Techniques such as solid-phase synthesis and flow chemistry have made it possible to produce complex molecules more efficiently and scalable than ever before. These innovations have enabled researchers to explore more intricate molecular architectures, including those featuring multiple stereocenters and sensitive functional groups. The ability to incorporate 3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER into these syntheses has opened new avenues for drug development.

The compound's role extends beyond mere building blocks; it also serves as a model system for studying reaction mechanisms and developing new catalytic methods. For example, its incorporation into peptide mimetics has allowed researchers to investigate the influence of piperidine-based scaffolds on biological activity. Such studies are critical for understanding structure-activity relationships (SAR), which are fundamental to rational drug design. The methyl propionic acid ester group provides an additional handle for modifying physicochemical properties, such as lipophilicity and metabolic stability.

In addition to its synthetic utility, 3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER has been explored in various preclinical studies. While not yet approved for any therapeutic use, preliminary data suggest that derivatives derived from this compound exhibit promising biological activity. For instance, modifications targeting the piperidine ring have shown potential in inhibiting certain kinases involved in cancer progression. Similarly, alterations to the methyl propionic acid moiety have been investigated for their effects on central nervous system (CNS) penetration.

The future prospects of this compound are bright, driven by ongoing research efforts aimed at expanding its applications. Collaborative projects between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced toxicity. Furthermore, computational modeling techniques are being increasingly employed to predict the behavior of complex molecules like this one before experimental validation becomes necessary. Such approaches can significantly reduce the time and cost associated with drug discovery.

From a broader perspective, compounds like 3-(3-TERT-BUTOXYCARBONYLAMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER exemplify the importance of interdisciplinary collaboration in advancing chemical biology research. By integrating expertise from organic chemistry, medicinal chemistry, and computational biology, researchers can tackle complex challenges more effectively than ever before. This holistic approach is essential for translating laboratory discoveries into tangible therapeutic benefits.